Cas no 2746391-62-6 (MAL-di-EG-Val-Cit-PAB-MMAE)

• Product Name: MAL-di-EG-Val-Cit-PAB-MMAE
• CAS No: 2746391-62-6
• MF: C₇₂H₁₁₂N₁₂O₁₈
• MW: 1433.72929954529
• CID: 6624037
• PubChem ID: 124201613
• Update Time: 2025-08-05

MAL-di-EG-Val-Cit-PAB-MMAE Chemical and Physical Properties

Names and Identifiers

• EX-A6236
• MAL-di-EG-Val-Cit-PAB-MMAE
• F85508
• AKOS040743519
• 2746391-62-6
• MS-32167
• CS-6207
• HY-100567

• Inchi： 1S/C72H112N12O18/c1-15-46(8)63(54(98-13)41-59(89)83-35-20-24-53(83)65(99-14)47(9)66(91)76-48(10)64(90)50-21-17-16-18-22-50)81(11)70(95)61(44(4)5)80-69(94)62(45(6)7)82(12)72(97)102-42-49-25-27-51(28-26-49)77-67(92)52(23-19-33-75-71(73)96)78-68(93)60(43(2)3)79-56(86)32-37-100-39-40-101-38-34-74-55(85)31-36-84-57(87)29-30-58(84)88/h16-18,21-22,25-30,43-48,52-54,60-65,90H,15,19-20,23-24,31-42H2,1-14H3,(H,74,85)(H,76,91)(H,77,92)(H,78,93)(H,79,86)(H,80,94)(H3,73,75,96)/t46-,47+,48+,52-,53-,54+,60-,61-,62-,63-,64+,65+/m0/s1
• InChI Key： KSUNEBGJOUXPPQ-NGASZDMPSA-N
• SMILES： O(C)[C@H]([C@H](C(N[C@H](C)[C@H](C1C=CC=CC=1)O)=O)C)[C@@H]1CCCN1C(C[C@H]([C@H]([C@@H](C)CC)N(C)C([C@H](C(C)C)NC([C@H](C(C)C)N(C(=O)OCC1C=CC(=CC=1)NC([C@H](CCCNC(N)=O)NC([C@H](C(C)C)NC(CCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)=O)=O)C)=O)=O)OC)=O

Computed Properties

• Exact Mass: 1432.82175477g/mol
• Monoisotopic Mass: 1432.82175477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 102
• Rotatable Bond Count: 45
• Complexity: 2740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 394Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 1429.7±65.0 °C(Predicted)
• pka: 13.29±0.70(Predicted)

Additional information on MAL-di-EG-Val-Cit-PAB-MMAE

Introduction to MAL-di-EG-Val-Cit-PAB-MMAE (CAS No. 2746391-62-6)

MAL-di-EG-Val-Cit-PAB-MMAE (CAS No. 2746391-62-6) is a sophisticated conjugate designed for targeted drug delivery in the field of oncology. This compound is a key component in the development of antibody-drug conjugates (ADCs), which are a class of biopharmaceutical drugs that combine the specificity of monoclonal antibodies with the cytotoxic potency of small molecule drugs. The unique structure of MAL-di-EG-Val-Cit-PAB-MMAE allows for precise and efficient targeting of cancer cells, minimizing systemic toxicity and enhancing therapeutic efficacy.

The molecular structure of MAL-di-EG-Val-Cit-PAB-MMAE is composed of several key components. The maleimide (MAL) group facilitates conjugation to the cysteine residues of antibodies, ensuring stable linkage. The diethylene glycol (di-EG) spacer provides flexibility and solubility, enhancing the overall stability and pharmacokinetic properties of the ADC. The valine-citrulline (Val-Cit) dipeptide serves as a cleavable linker, which is selectively cleaved by cathepsin B enzymes present in the lysosomes of cancer cells, releasing the cytotoxic payload. The para-aminobenzyl alcohol (PAB) moiety further enhances the stability and solubility of the conjugate. Finally, monomethyl auristatin E (MMAE) is a potent microtubule-disrupting agent that induces cell cycle arrest and apoptosis in cancer cells.

Recent advancements in the field have highlighted the potential of MAL-di-EG-Val-Cit-PAB-MMAE in various preclinical and clinical studies. For instance, a study published in the journal Cancer Research demonstrated that ADCs incorporating this conjugate showed significant antitumor activity against multiple cancer types, including breast, lung, and ovarian cancers. The study also reported that the use of MAL-di-EG-Val-Cit-PAB-MMAE-based ADCs resulted in reduced side effects compared to traditional chemotherapy regimens.

The development of ADCs using MAL-di-EG-Val-Cit-PAB-MMAE has also been supported by its favorable pharmacokinetic profile. A study published in The Journal of Pharmacology and Experimental Therapeutics found that these ADCs exhibited prolonged circulation times and enhanced tumor accumulation, which are critical factors for effective targeted therapy. Additionally, the stability of the conjugate under physiological conditions ensures that the cytotoxic payload remains intact until it reaches its intended target.

In clinical trials, ADCs incorporating MAL-di-EG-Val-Cit-PAB-MMAE have shown promising results. A phase I/II trial conducted by a leading pharmaceutical company evaluated the safety and efficacy of an ADC using this conjugate in patients with advanced solid tumors. The trial reported an overall response rate (ORR) of 45%, with a median progression-free survival (PFS) of 7 months. These results are particularly encouraging given the challenging nature of treating advanced cancers.

The versatility of MAL-di-EG-Val-Cit-PAB-MMAE extends beyond its use in ADCs. Researchers are exploring its potential in other therapeutic applications, such as imaging agents and radiotherapy enhancers. For example, a study published in Nature Communications investigated the use of this conjugate as a platform for developing dual-modality imaging agents that can simultaneously provide both optical and nuclear imaging capabilities. The results showed that these agents could accurately detect and monitor tumor progression, offering valuable insights for personalized treatment strategies.

In conclusion, MAL-di-EG-Val-Cit-PAB-MMAE (CAS No. 2746391-62-6) represents a significant advancement in targeted drug delivery systems for oncology. Its unique molecular design and favorable pharmacological properties make it an ideal candidate for developing next-generation ADCs with improved therapeutic outcomes and reduced side effects. Ongoing research continues to explore new applications and optimize its use in various therapeutic contexts, further solidifying its importance in modern medicine.